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Compound of Interest

Compound Name: DL-alpha-Tocopherol-13C3

Cat. No.: B12053665

Essential Safety and Handling of DL-alpha-
Tocopherol-13C3

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of specialized chemical compounds is paramount. This guide provides immediate,
essential safety and logistical information for handling DL-alpha-Tocopherol-13C3, a stable
iIsotope-labeled form of Vitamin E. Adherence to these procedures is critical for laboratory
safety and maintaining the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)

DL-alpha-Tocopherol-13C3 may cause skin and eye irritation and could be harmful if inhaled
or ingested.[1] Some safety data sheets indicate a potential for allergic skin reactions.[2][3]
Therefore, the use of appropriate personal protective equipment is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Specifications & Best
Body Part Recommended PPE .
Practices

Must meet ANSI Z87.1 1989

standard. A face shield worn
Eyes/Face Safety glasses or goggles over safety glasses is

recommended when there is a

risk of splashing.[4][5]

Disposable nitrile gloves are
suitable for incidental contact.
) ) [4][5] Gloves should be
Hands Chemical-resistant gloves ]
inspected before use and
changed immediately upon

contamination.

A full-length lab coat should be
Body Laboratory coat worn and buttoned to cover as

much skin as possible.[4]

Use in a well-ventilated area.

) [1][6] A respirator may be
) Not generally required under i ]
Respiratory | necessary if handling large
normal use
quantities or if vapors are

generated.[2]

Shoes must cover the entire
foot.[4][7]

Feet Closed-toe shoes

Operational Plan: Step-by-Step Handling Protocol

Proper handling procedures are crucial to minimize exposure and prevent contamination. The
following workflow outlines the key steps for working with DL-alpha-Tocopherol-13C3.
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Handling Workflow for DL-alpha-Tocopherol-13C3
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Experimental Protocol: Detailed Handling Steps

* Review Safety Data Sheet (SDS): Before handling, thoroughly read the SDS for DL-alpha-
Tocopherol-13C3 to be fully aware of its properties and potential hazards.[1][8]

e Don Personal Protective Equipment (PPE): Equip yourself with the appropriate PPE as
outlined in Table 1.

o Prepare Workspace: Ensure you are working in a well-ventilated area, such as a chemical
fume hood.[6][9] Cover the work surface with absorbent, disposable bench paper.

e Weighing: If working with a solid form, carefully weigh the required amount in a tared, sealed
container to minimize the generation of dust. For the viscous oil form, weighing can be done
in a suitable vessel.

 Dissolving: DL-alpha-Tocopherol is soluble in vegetable oils, alcohol, ether, and acetone.[6]
Use an appropriate solvent and vessel for your experimental needs.

e Use in Experiment: Proceed with your experimental protocol, maintaining adherence to all
safety precautions.

» Decontaminate Workspace: After use, wipe down the work area with an appropriate cleaning
agent.

» Doff PPE: Remove your PPE in the correct order to avoid cross-contamination.

e Wash Hands: Thoroughly wash your hands with soap and water after removing your gloves.

[1]

Storage and Disposal Plan

Storage:

DL-alpha-Tocopherol-13C3 is sensitive to air and light.[10] It should be stored in a tightly
sealed container, protected from light, in a cool, dry, and well-ventilated area.[1][9] Some
sources recommend refrigeration or freezing for long-term stability.[9] Avoid storing with
incompatible materials such as strong oxidizing agents, strong acids, and bases.[3][6]
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Table 2: Storage Conditions

Parameter Recommendation

Cool, dry place.[1] Some sources recommend 2-

Temperature
8°C or frozen at -20°C.[9]
Light Store in a light-resistant container.[9][10]
Store under an inert gas like argon or nitrogen if
Atmosphere .
possible.[9][10]
Container Tightly closed original container.[1]

Disposal Plan:

All waste materials, including unused product and contaminated consumables, must be
disposed of in accordance with local, state, and federal environmental regulations.[1]

e Unused Product: Do not dispose of down the drain.[1] Contact a licensed professional waste
disposal service to dispose of this material.[1]

« Contaminated Materials: Items such as gloves, bench paper, and pipette tips that have come
into contact with the chemical should be collected in a sealed, labeled container for
hazardous waste disposal.

o Empty Containers: Handle uncleaned containers as you would the product itself. They can
be offered for recycling if thoroughly decontaminated, or disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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